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Compound of Interest

Compound Name: Carbamazepine-d2,15N

Cat. No.: B13845490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Carbamazepine-d2,15N, an isotopically labeled form of the anticonvulsant drug

Carbamazepine. This information is critical for its application in pharmacokinetic studies,

metabolic profiling, and as an internal standard in analytical methodologies.

Core Physicochemical Data
The introduction of deuterium and a heavy nitrogen isotope into the Carbamazepine structure

results in a molecule with a higher molecular weight, which is essential for its use in mass

spectrometry-based analytical techniques. While extensive experimental data for the

isotopically labeled compound is not broadly published, the physicochemical properties are

expected to be very similar to those of the unlabeled Carbamazepine.

Table 1: General Physicochemical Properties of Carbamazepine-d2,15N
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Property Value Source

Molecular Formula C₁₅H₁₀D₂¹⁵NNO [1][2]

Molecular Weight 239.27 g/mol [1][2]

Appearance Off-White Solid [2]

Purity >95% (by HPLC) [1]

Storage Temperature +4°C [1]

Table 2: Physicochemical Properties of Unlabeled Carbamazepine (for reference)

Property Value Source

Melting Point 189-192 °C [3]

Boiling Point 399.6 ± 45.0 °C (estimated) [4]

pKa 13.94 ± 0.20 (predicted) [3]

LogP 2.45 [3]

Solubility Profile
The solubility of Carbamazepine is a critical factor in its formulation and bioavailability. The

solubility of Carbamazepine-d2,15N is expected to be nearly identical to its unlabeled

counterpart.

Table 3: Solubility of Carbamazepine in Various Solvents
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Solvent Solubility Source

Water Practically insoluble [4]

Ethanol ~3 mg/mL [5]

DMSO ~25 mg/mL [5]

Dimethylformamide (DMF) ~25 mg/mL [5]

Acetonitrile Soluble [6]

Methanol Soluble [5]

Propylene Glycol Soluble [4]

Acetone Soluble [4]

Chloroform Soluble [4]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [5]

Experimental Protocols
Isotopically labeled standards like Carbamazepine-d2,15N are predominantly used in

quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS)

methods, to ensure accuracy and precision.

Quantification of Carbamazepine in Human Plasma
using LC-MS³ with Carbamazepine-d2,15N as an Internal
Standard
This section details a validated method for the therapeutic drug monitoring of Carbamazepine.

[7][8][9]

Objective: To accurately quantify the concentration of Carbamazepine in human plasma

samples.

Internal Standard: Carbamazepine-d2,15N

Methodology:
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Sample Preparation:

To 5 µL of human plasma, add 1000 µL of methanol containing the internal standard,

Carbamazepine-d2,15N.

Vortex to precipitate plasma proteins.

Centrifuge to pellet the precipitate.

Collect the supernatant for analysis.

Chromatographic Conditions:

System: Shimadzu UFLC XR system or equivalent.[7][8][9]

Column: ACQUITY UPLC HSS T3 column (2.1 × 100 mm, 1.8 µm).[7][8][9]

Mobile Phase A: 0.1% Formic acid in water.[7][8][9]

Mobile Phase B: 0.1% Formic acid in acetonitrile.[7][8][9]

Flow Rate: 0.25 mL/min.[7][8][9]

Gradient Elution: A suitable gradient to separate Carbamazepine and the internal

standard.

Column Temperature: 40°C.

Autosampler Temperature: 4°C.

Injection Volume: 5 µL.

Mass Spectrometry Conditions:

System: SCIEX QTRAP® 5500 linear ion trap triple quadrupole mass spectrometer or

equivalent.[7][8][9]

Ionization Mode: Electrospray Ionization (ESI), Positive.
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Scan Type: MS³

Transitions:

Carbamazepine: m/z 237.0 → 220.1 → 192.2.[7]

Carbamazepine-d2,15N: m/z 240.1 → 196.2 → 181.2.[7]

Workflow Diagram:
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Caption: Workflow for the quantification of Carbamazepine in plasma.
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Signaling Pathways of Carbamazepine
Carbamazepine exerts its therapeutic effects primarily by modulating neuronal excitability. Its

main mechanism of action involves the inhibition of voltage-gated sodium channels.[4][10][11]

[12] Additionally, it has been shown to influence other signaling pathways, which may contribute

to its broader clinical efficacy.[13][14][15]
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Caption: Mechanism of action of Carbamazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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